Cas no 15471-26-8 (1,3-Benzenedimethanol,4-methoxy-)

1,3-Benzenedimethanol,4-methoxy- Properties

Names and Identifiers

• 1,3-Benzenedimethanol,4-methoxy-
• [3-(hydroxymethyl)-4-methoxyphenyl]methanol
• SCHEMBL1742531
• DTXSID70405240
• 4-Methoxy-1,3-benzenedimethanol, 97%
• 4-METHOXY-1 3-BENZENEDIMETHANOL 97
• 15471-26-8
• 4-Methoxy-1,3-benzenedimethanol
• +Expand

• InChIKey： KOJGDBGFQJISPU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O3/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4,10-11H,5-6H2,1H3
• SMILES： OCC1C=CC(OC)=C(CO)C=1

Computed Properties

• Exact Mass: 168.07866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.078644241g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69
• Refractive Index: 1.563
• Boiling Point: 343.1°C at 760 mmHg
• Melting Point: 101-104 °C(lit.)
• Flash Point: 161.3°C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.192